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Compound of Interest

Compound Name: RG13022

Cat. No.: B1197468

Audience: Researchers, scientists, and drug development professionals.

Introduction: RG13022, also known as Tyrphostin RG-13022, is a tyrosine kinase inhibitor that
specifically targets the epidermal growth factor (EGF) receptor.[1][2] It is a valuable tool in
studying cell signaling pathways and for the development of potential therapeutic agents.
Proper preparation of a stock solution is the first critical step for ensuring accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for
RG13022 due to its high solvating power for organic molecules.[3] This document provides a
detailed protocol for the preparation, storage, and handling of RG13022 stock solutions in
DMSO.

Quantitative Data Summary

For accurate preparation of the stock solution, the following quantitative data for RG13022 is
essential.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1197468?utm_src=pdf-interest
https://www.benchchem.com/product/b1197468?utm_src=pdf-body
https://www.medchemexpress.com/RG13022.html
https://www.bioscience.co.uk/product~914880
https://www.benchchem.com/product/b1197468?utm_src=pdf-body
https://www.medkoo.com/products/11099
https://www.benchchem.com/product/b1197468?utm_src=pdf-body
https://www.benchchem.com/product/b1197468?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter Value Reference
Molecular Formula C16H14N202 [4]
Molecular Weight 266.30 g/mol [3114]

CAS Number 136831-48-6 [2][4]
Appearance Solid powder [3]
Solubility Soluble in DMSO [3]

Storage Conditions

Short term (days to weeks) at
0 - 4°C; Long term (months to
years) at -20°C

[3]

Experimental Protocol: Preparation of a 10 mM

RG13022 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of RG13022 in DMSO. The

concentration can be adjusted as needed by modifying the mass of RG13022 and the volume

of DMSO accordingly.

Materials:

RG13022 powder

¢ Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

o Calibrated micropipettes

e \ortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Procedure:
e Pre-weighing Preparations:

o Ensure the analytical balance is calibrated and level.

o Place a clean, empty microcentrifuge tube or vial on the balance and tare to zero.
* Weighing RG13022:

o Carefully weigh out 2.66 mg of RG13022 powder into the tared tube.

o Calculation: To prepare a 10 mM stock solution, the required mass is calculated using the
formula: Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (mg)
=10 mmol/L x 0.001 L x 266.30 g/mol = 2.663 mg

e Dissolving in DMSO:

o Using a calibrated micropipette, add 1 mL of anhydrous DMSO to the tube containing the
RG13022 powder.

o Cap the tube securely.
e Ensuring Complete Dissolution:
o Vortex the solution for 1-2 minutes until the RG13022 powder is completely dissolved.

o Visually inspect the solution against a light source to ensure there are no visible particles.
If particles remain, continue vortexing or gently warm the solution to 37°C to aid
dissolution.

 Aliquoting and Storage:

o For ease of use and to avoid repeated freeze-thaw cycles, it is recommended to aliquot
the stock solution into smaller, single-use volumes (e.g., 10-100 pL) in sterile
microcentrifuge tubes.
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o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

o For short-term storage (days to weeks), store the aliquots at 4°C.[3]
o For long-term storage (months to years), store the aliquots at -20°C.[3]

Safety Precautions:

Always handle RG13022 and DMSO in a well-ventilated area or a chemical fume hood.
o Wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

o DMSO is an excellent solvent and can facilitate the absorption of other chemicals through
the skin.[5] Avoid direct contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for RG13022 and DMSO for detailed safety
information.

Visual Representations

Signaling Pathway of RG13022 Inhibition:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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